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Compound of Interest

Compound Name:
7-Amino-4-methylcoumarin

hydrogensulfate

Cat. No.: B11852575 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents like 7-Amino-4-methylcoumarin hydrogensulfate is a critical component

of laboratory safety and environmental responsibility. Adherence to established disposal

protocols is essential to mitigate risks and ensure compliance with regulatory standards. This

guide provides detailed, procedural information for the safe handling and disposal of this

fluorescent dye.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures for 7-Amino-4-methylcoumarin hydrogensulfate, it

is imperative to use appropriate personal protective equipment (PPE). All handling activities

should be conducted in a well-ventilated area or within a certified chemical fume hood to

minimize the risk of inhalation.[1]

Key Safety Measures:

Eye Protection: Chemical safety goggles are mandatory to prevent eye contact.[1]

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[1]

Protective Clothing: A lab coat or other protective garments should be worn to prevent skin

contact.[1]
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Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator.

Quantitative Safety Data
While specific toxicological data for 7-Amino-4-methylcoumarin hydrogensulfate is not

readily available, the data for the parent compound, coumarin, provides a basis for risk

assessment.

Compound CAS Number UN Number
GHS Hazard
Statements

Acute Toxicity
(Oral LD50,
Rat)

Coumarin 91-64-5 2811

H301 (Toxic if

swallowed),

H412 (Harmful to

aquatic life with

long lasting

effects)

293 mg/kg

7-Amino-4-

methylcoumarin
26093-31-2 Not listed

H315 (Causes

skin irritation),

H319 (Causes

serious eye

irritation), H335

(May cause

respiratory

irritation)[2]

No data available

Step-by-Step Disposal Protocol
The disposal of 7-Amino-4-methylcoumarin hydrogensulfate must be carried out in

accordance with local, state, and federal regulations. It is classified as a chemical waste that

requires specialized handling and should not be disposed of in standard trash or poured down

the drain.[3] The primary and recommended method of disposal is through a licensed

professional waste disposal service.

Experimental Protocol for Waste Preparation:
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Consult EHS: Before proceeding, consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines on waste accumulation and disposal procedures.

Segregation and Labeling:

Keep 7-Amino-4-methylcoumarin hydrogensulfate waste separate from other chemical

waste streams.

The waste container must be clearly and accurately labeled as "Hazardous Waste" with

the full chemical name, "7-Amino-4-methylcoumarin hydrogensulfate," and any other

information required by your institution.

Container Requirements:

Collect waste in a designated, compatible, and sealable container to prevent spills and the

release of dust.[1][3][4]

Handling Spills:

In the event of a spill, avoid generating dust.[1][3]

Carefully sweep up the spilled solid and place it into the designated hazardous waste

container.[1][3][4]

Arrange for Pickup: Contact your EHS department to schedule a pickup by a licensed waste

disposal contractor.

Disposal Workflow Diagram
The following diagram outlines the logical workflow for the proper disposal of 7-Amino-4-
methylcoumarin hydrogensulfate.
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Disposal Workflow for 7-Amino-4-methylcoumarin hydrogensulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11852575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

